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2-[4-[(4-Chlorophenyl)sulfanylmethyl]-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine 2-[4-[(4-Chlorophenyl)sulfanylmethyl]-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine
Brand Name: Vulcanchem
CAS No.: 644959-77-3
VCID: VC0432041
InChI: InChI=1S/C24H20ClN5O2S/c25-16-6-12-21(13-7-16)33-15-18-14-22(31)29-24(28-18)30-23(26)27-17-8-10-20(11-9-17)32-19-4-2-1-3-5-19/h1-14H,15H2,(H4,26,27,28,29,30,31)
SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=NC3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl)N
Molecular Formula: C24H20ClN5O2S
Molecular Weight: 478g/mol

2-[4-[(4-Chlorophenyl)sulfanylmethyl]-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine

CAS No.: 644959-77-3

Main Products

VCID: VC0432041

Molecular Formula: C24H20ClN5O2S

Molecular Weight: 478g/mol

2-[4-[(4-Chlorophenyl)sulfanylmethyl]-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine - 644959-77-3

CAS No. 644959-77-3
Product Name 2-[4-[(4-Chlorophenyl)sulfanylmethyl]-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine
Molecular Formula C24H20ClN5O2S
Molecular Weight 478g/mol
IUPAC Name 2-[6-[(4-chlorophenyl)sulfanylmethyl]-4-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine
Standard InChI InChI=1S/C24H20ClN5O2S/c25-16-6-12-21(13-7-16)33-15-18-14-22(31)29-24(28-18)30-23(26)27-17-8-10-20(11-9-17)32-19-4-2-1-3-5-19/h1-14H,15H2,(H4,26,27,28,29,30,31)
Standard InChIKey LTZKITOERKVSAL-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C=C1)OC2=CC=C(C=C2)N/C(=N\C3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl)/N
SMILES C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=NC3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl)N
Canonical SMILES C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=NC3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl)N
PubChem Compound 1825541
Last Modified Nov 09 2021
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